1-(4-Nitrophenyl)pyrrolidine-2-carboxylic acid

• CAS RN: 122092-18-6; 1301738-56-6
• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.227
• IUPAC Name: 1-(4-nitrophenyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H12N2O4/c14-11(15)10-2-1-7-12(10)8-3-5-9(6-4-8)13(16)17/h3-6,10H,1-2,7H2,(H,14,15)
• InChI Key: RKUGUORNGRELOH-UHFFFAOYSA-N
• SMILES: C1CC(N(C1)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)O
• solubility: not available

Description

1-(4-Nitrophenyl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.227. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-chloro-4-nitrobenzene (3 g, 19 mmol), L-proline (2.19 g, 19.0 mmol) and triethylamine (10.6 ml, 76 mmol) were dissolved in DMSO (15 ml) then heated at 90° C. for 24 hr. The reaction mixture was concentrated under reduced pressure, the residue treated with water and extracted with dichloromethane. The organic layer was washed with brine, dried and evaporated to a residue. Purification by column chromatography using dichloromethane/methanol (97:3) gave 1-(4-nitro-phenyl)-pyrrolidine-2-carboxylic acid (0.9 g, 20%).